Cas no 1042442-04-5 (ethyl 3-broMo-6-(trifluoroMethyl)thieno[2,3- b]pyridine-2-carboxylate)

• Product Name: ethyl 3-broMo-6-(trifluoroMethyl)thieno[2,3- b]pyridine-2-carboxylate
• CAS No: 1042442-04-5
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4559716
• Update Time: 2023-04-06

ethyl 3-broMo-6-(trifluoroMethyl)thieno[2,3- b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-broMo-6-(trifluoroMethyl)thieno[2,3- b]pyridine-2-carboxylate

• Inchi： 1S/C11H7BrF3NO2S/c1-2-18-10(17)8-7(12)5-3-4-6(11(13,14)15)16-9(5)19-8/h3-4H,2H2,1H3
• InChI Key： IDKBVNQUFQXRDO-UHFFFAOYSA-N
• SMILES： C12SC(C(OCC)=O)=C(Br)C1=CC=C(C(F)(F)F)N=2

Computed Properties

• Exact Mass: 352.933
• Monoisotopic Mass: 352.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2